Cas no 1048642-21-2 (ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate
• CAS No: 1048642-21-2
• MF: C₂₂H₂₁FN₂O₆S
• MW: 460.475348234177
• CID: 6042367
• PubChem ID: 16923861
• Update Time: 2025-06-08

ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[[[1-[(4-fluorophenyl)sulfonyl]-2-pyrrolidinyl]carbonyl]amino]-, ethyl ester
• 1048642-21-2
• ethyl 3-[[1-(4-fluorophenyl)sulfonylpyrrolidine-2-carbonyl]amino]-1-benzofuran-2-carboxylate
• ethyl 3-(1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamido)benzofuran-2-carboxylate
• AKOS024644434
• F2378-0369

• Inchi： 1S/C22H21FN2O6S/c1-2-30-22(27)20-19(16-6-3-4-8-18(16)31-20)24-21(26)17-7-5-13-25(17)32(28,29)15-11-9-14(23)10-12-15/h3-4,6,8-12,17H,2,5,7,13H2,1H3,(H,24,26)
• InChI Key： HULPFVRCVUKFHB-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(C2CCCN2S(C2=CC=C(F)C=C2)(=O)=O)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 460.11043573g/mol
• Monoisotopic Mass: 460.11043573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3(Predicted)
• pka: 11.70±0.20(Predicted)

Additional information on ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate

Comprehensive Overview of Ethyl 3-[1-(4-Fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate (CAS No. 1048642-21-2)

The compound ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate (CAS No. 1048642-21-2) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a benzofuran core linked to a pyrrolidine moiety via a sulfonyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique structural attributes. The presence of the 4-fluorobenzenesulfonyl group enhances its binding affinity to biological targets, while the ethyl carboxylate tail improves solubility and bioavailability.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound aligns with these trends, as its modular design allows for fine-tuning of pharmacological properties. For instance, the fluorine atom in the 4-fluorobenzenesulfonyl group is a strategic addition, often employed to enhance metabolic stability and membrane permeability—a hot topic in drug discovery forums. Moreover, the benzofuran scaffold is a recurring motif in FDA-approved drugs, further validating its therapeutic relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 1048642-21-2 involves multi-step organic transformations, including sulfonylation, amide coupling, and esterification. These processes are frequently discussed in academic circles, especially in the context of green chemistry and atom economy. Researchers are exploring catalytic methods to optimize yield and reduce waste, addressing the growing emphasis on sustainable synthesis. The compound’s molecular weight (approximately 446.5 g/mol) and logP value also make it a subject of interest in ADME studies (Absorption, Distribution, Metabolism, and Excretion).

The versatility of ethyl 3-[1-(4-fluorobenzenesulfonyl)pyrrolidine-2-amido]-1-benzofuran-2-carboxylate extends beyond therapeutics. It has been investigated as a chemical probe for studying protein-protein interactions and as a fluorescent tag in bioimaging. These applications resonate with the rising popularity of chemical biology tools in academia and industry. Additionally, its structural analogs are being screened for anti-inflammatory and neuroprotective activities, reflecting the broader shift toward multifunctional drug design.

For those searching "benzofuran derivatives in drug development" or "pyrrolidine sulfonamides uses", this compound serves as a prime example of innovation in medicinal chemistry. Its CAS No. 1048642-21-2 is often cross-referenced in patents and journals, highlighting its commercial and scientific value. As the field evolves, this molecule may pave the way for next-generation therapeutic agents, particularly in oncology and neurology—areas where target specificity and low toxicity are paramount.